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Compound of Interest

Compound Name: Pip5K1C-IN-2

Cat. No.: B15138266 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pip5K1C-IN-2 is a potent and selective inhibitor of Phosphatidylinositol-4-Phosphate 5-Kinase

Type 1 Gamma (PIP5K1C), a key enzyme responsible for the synthesis of phosphatidylinositol

4,5-bisphosphate (PIP2). PIP2 is a crucial lipid second messenger involved in a multitude of

cellular processes, including signal transduction, vesicle trafficking, actin cytoskeleton

dynamics, cell adhesion, and motility.[1][2][3] By inhibiting PIP5K1C, Pip5K1C-IN-2 allows for

the acute depletion of cellular PIP2 pools, making it a valuable tool for studying the dynamic

roles of PIP2 in living cells.

These application notes provide detailed protocols for utilizing Pip5K1C-IN-2 in live-cell

imaging experiments to investigate its impact on cellular signaling pathways that are dependent

on PIP2. The protocols focus on two primary downstream effects of PIP2 modulation: direct

visualization of PIP2 depletion using fluorescent biosensors and the measurement of

intracellular calcium mobilization, a consequence of PIP2 hydrolysis.

Product Information: Pip5K1C-IN-2 and its Analog
UNC3230
While specific quantitative data for Pip5K1C-IN-2 is emerging, extensive information is

available for its close structural and functional analog, UNC3230. This information can be used
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as a strong starting point for experimental design.

Property Pip5K1C-IN-2 UNC3230 (Analog)

Target PIP5K1C PIP5K1C, PIP4K2C

IC50 0.0059 µM (5.9 nM)[4] ~41 nM[5][6]

Solubility

Soluble in DMSO (up to 100

mM) and DMF (~30 mg/ml).

Sparingly soluble in aqueous

solutions.[7][8][9]

Cell Permeability
Assumed to be cell-permeable

for live-cell applications.

Demonstrated to be active in

live cells.[5][10]

Working Concentration

100 nM significantly reduces

PIP2 levels in DRG neurons.

[5][10]

Note: The provided data for UNC3230 serves as a guideline. It is recommended to perform a

dose-response curve to determine the optimal concentration of Pip5K1C-IN-2 for your specific

cell type and experimental conditions.

Signaling Pathway: PIP5K1C and Downstream
Events
The following diagram illustrates the central role of PIP5K1C in the synthesis of PIP2 and its

subsequent involvement in key signaling cascades. Inhibition of PIP5K1C by Pip5K1C-IN-2 is

expected to disrupt these pathways.
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Cell Preparation

Inhibitor & Dye Loading

Live-Cell Imaging

Data Analysis

1. Culture cells on
imaging-compatible plates

2. Transfect with fluorescent
biosensor (e.g., GFP-PH-PLCδ1)

(Optional, for PIP2 imaging)

3. Pre-incubate with
Pip5K1C-IN-2

4. Load with Ca²⁺ indicator
(e.g., Fura-2 AM)

(Optional, for Ca²⁺ imaging)

5. Acquire baseline
fluorescence images

6. Stimulate cells to induce
PIP2 hydrolysis/Ca²⁺ release

(e.g., with agonist)

7. Acquire time-lapse images

8. Quantify changes in
fluorescence intensity/ratio

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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